Cas no 2060040-28-8 (2-methyl-8-azabicyclo3.2.1octan-3-one hydrochloride)

• Product Name: 2-methyl-8-azabicyclo3.2.1octan-3-one hydrochloride
• CAS No: 2060040-28-8
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD30497912
• CID: 4635576
• PubChem ID: 126836149
• Update Time: 2025-10-30

2-methyl-8-azabicyclo3.2.1octan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride
• 2-Methyl-3-oxo-8-aza-bicyclo[3.2.1]octane hydrochloride
• 2-methyl-8-azabicyclo3.2.1octan-3-one hydrochloride

• MDL： MFCD30497912
• Inchi： 1S/C8H13NO.ClH/c1-5-7-3-2-6(9-7)4-8(5)10;/h5-7,9H,2-4H2,1H3;1H
• InChI Key： LVWQRMRFFCTCTQ-UHFFFAOYSA-N
• SMILES： CC1C(CC2CCC1N2)=O.Cl

Additional information on 2-methyl-8-azabicyclo3.2.1octan-3-one hydrochloride

2-Methyl-8-Azabicyclo[3.2.1]Octan-3-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2060040-28-8, commonly referred to as 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This bicyclic compound belongs to the class of azabicyclooctanes, which are known for their rigid frameworks and diverse biological activities. Recent studies have highlighted its role in modulating various cellular pathways, making it a promising candidate for drug development.

The chemical structure of 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride is characterized by a bicyclic system consisting of a six-membered ring fused with a five-membered ring, containing an nitrogen atom at the 8-position. The presence of the methyl group at the 2-position and the ketone group at the 3-position contributes to its stereochemical properties and functional versatility. This structure allows for interactions with various biological targets, including enzymes, receptors, and ion channels.

Recent research has focused on the synthesis and optimization of this compound, with advancements in stereocontrol techniques enabling the production of enantiomerically pure forms. These developments have been critical in understanding the stereochemical influence on biological activity. For instance, studies have demonstrated that the (R)-enantiomer exhibits superior binding affinity to certain G protein-coupled receptors (GPCRs), suggesting its potential as a lead compound in receptor-targeted therapies.

The pharmacological profile of 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride has been extensively investigated in preclinical models. It has shown promising activity in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in neuropsychiatric disorders such as depression and anxiety. Additionally, its ability to inhibit certain kinase enzymes has raised interest in its potential application as an anticancer agent.

One of the most recent breakthroughs involves the use of computational modeling to predict the binding modes of this compound to its target proteins. Advanced molecular docking studies have revealed that the bicyclic framework provides optimal interactions with key residues in the active sites of target enzymes or receptors, enhancing its bioactivity.

In terms of therapeutic applications, 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride has shown particular promise in pain management due to its analgesic properties mediated through modulation of ion channels involved in pain signaling pathways. Clinical trials are currently underway to evaluate its safety and efficacy in chronic pain conditions.

Moreover, recent studies have explored the potential of this compound as a tool for studying neuronal plasticity and synaptic function. Its ability to modulate glutamate receptors has opened new avenues for research into neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, the compound CAS No. 2060040-28-8, or 2-methyl-8-azabicyclo[3.2.1]octan-3-one hydrochloride, represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic applications, this compound holds great potential as a novel drug candidate for treating various diseases.